Cas no 11025-91-5 (PISCODONE)

• Product Name: PISCODONE
• CAS No: 11025-91-5
• Molecular Formula: C₂₁H₂₀O₇
• Molecular Weight: 384.379306793213
• CID: 118733

PISCODONE Properties

Names and Identifiers

• PISCODONE
• 4H-1-Benzopyran-4-one, 3-[3,4-dihydroxy-6-methoxy-2-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-

• InChIKey： SEUWRLQJBMWXPD-UHFFFAOYSA-N
• Inchi： 1S/C21H20O7/c1-10(2)4-5-12-18(16(27-3)8-15(24)20(12)25)13-9-28-17-7-11(22)6-14(23)19(17)21(13)26/h4,6-9,22-25H,5H2,1-3H3
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C=1C1=C(OC)C=C(O)C(O)=C1C/C=C(/C)\C

Computed Properties

• Exact Mass: 384.1209

Experimental Properties

• PSA: 116.45
• Boiling Point: 683.4±55.0 °C(Predicted)
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• pka: 6.34±0.20(Predicted)
• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),